Cas no 63585-39-7 (N-tert-butyl-4,5-dihydro-1,3-oxazol-2-amine)

• Product Name: N-tert-butyl-4,5-dihydro-1,3-oxazol-2-amine
• CAS No: 63585-39-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 960507
• PubChem ID: 98717
• Update Time: 2025-04-19

N-tert-butyl-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4,5-dihydro-1,3-oxazol-2-amine
• 2-(tert-Butylamino)-2-oxazoline
• 2-(tert-butylamino)-oxazoline
• AC1L40DF
• AC1Q4UHL
• AR-1K8176
• N-(2-Oxazolin-2-yl)-tert-butylamine
• NSC162152
• N-tert-butyl-4,5-dihydrooxazol-2-amine
• tert-Butylamine, N-(2-oxazolin-2-yl)-
• 63585-39-7
• DTXSID00212964
• NSC-162152
• SCHEMBL19533129
• NSC 162152

• Inchi： 1S/C7H14N2O/c1-7(2,3)9-6-8-4-5-10-6/h4-5H2,1-3H3,(H,8,9)
• InChI Key： XTFUOJXHSBBAFT-UHFFFAOYSA-N
• SMILES： O1CCN=C1NC(C)(C)C

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.6Ų

Experimental Properties

• PSA: 33.62